Cas no 28957-33-7 ((3R)-3-aminoazepan-2-one)
(3R)-3-Aminoazepan-2-one is a chiral cyclic amide derivative with a seven-membered azepane ring, featuring a stereospecific amino group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. Its rigid cyclic structure and functionalized amine group enable selective modifications, making it useful for constructing complex heterocycles or peptidomimetics. The (R)-configuration ensures enantioselective applications in asymmetric synthesis. High purity grades are available for research and industrial use, with consistent batch-to-batch reproducibility. Suitable for coupling reactions, ring-opening transformations, or as a precursor for N-heterocyclic scaffolds.
(3R)-3-aminoazepan-2-one structure
Product Name:(3R)-3-aminoazepan-2-one
CAS No:28957-33-7
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD00010201
CID:239399
PubChem ID:439823
Update Time:2025-05-28
(3R)-3-aminoazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Aminoazepan-2-one
- (3R)-3-aminohexahydro-2H-Azepin-2-one
- (R)-3-AMINO-2-AZEPANONE
- 2H-Azepin-2-one, 3-aminohexahydro-, (3R)-
- D-alpha-Amino-epsilon-caprolactam
- (R)-?-Amino-omega-caprolactam
- D-2-aminohexano-6-lactam
- (R)--Amino-omega-caprolactam
- (R)-alpha-Amino-omega-caprolactam
- (3R)-3-aminoazepan-2-one
- (r)-3-amino-azepan-2-one
- D-2-Amino-hexano-6-lactam
- (R)-2-Aminohexano-6-lactam
- (R)-A-Amino-omega-caprolactam
- (R)- -Amino-omega-caprolactam
- BOWUOGIPSRVRSJ-RXMQYKEDSA-
- BOWUOGIPSRVRSJ-RXMQYKEDSA-N
- (R)-(+)-3-Amino
- AKOS016842376
- DS-12566
- DTXSID00331447
- AMY3925
- 28957-33-7
- MFCD00010201
- (R)-3-amino-azepan-2-one, AldrichCPR
- Q27104058
- C05328
- CHEMBL40172
- CS-M3615
- AC-9116
- InChI=1/C6H12N2O/c7-5-3-1-2-4-8-6(5)9/h5H,1-4,7H2,(H,8,9)/t5-/m1/s1
- Lysine lactam, D-
- D-Lysine lactam
- (R)-3-Aminohexahydro-1H-azepin-2-one
- SCHEMBL1927815
- CHEBI:29090
- A13820
- DB-032031
-
- MDL： MFCD00010201
- Inchi： 1S/C6H12N2O/c7-5-3-1-2-4-8-6(5)9/h5H,1-4,7H2,(H,8,9)/t5-/m1/s1
- InChI Key： BOWUOGIPSRVRSJ-RXMQYKEDSA-N
- SMILES： O=C1[C@@H](CCCCN1)N
Computed Properties
- Exact Mass: 128.09500
- Monoisotopic Mass: 128.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 55.1
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.031
- Melting Point: No data available
- Boiling Point: 315.1℃ at 760 mmHg
- Flash Point: 69.6℃
- Refractive Index: 1.453
- PSA: 55.12000
- LogP: 0.64290
(3R)-3-aminoazepan-2-one Security Information
- Signal Word：Warning
- Hazard Statement： H302;H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：UN 1759
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Packing Group：III
- HazardClass：8
- PackingGroup：III
- Storage Condition：2-8 °C
- Packing Group：III
(3R)-3-aminoazepan-2-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
(3R)-3-aminoazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0953-1g |
(R)-3-Amino-azepan-2-one |
28957-33-7 | 97% | 1g |
491.86CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0953-5g |
(R)-3-Amino-azepan-2-one |
28957-33-7 | 97% | 5g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0953-25g |
(R)-3-Amino-azepan-2-one |
28957-33-7 | 97% | 25g |
5919.34CNY | 2021-05-07 | |
| Chemenu | CM200484-1g |
(R)-3-aminoazepan-2-one |
28957-33-7 | 97% | 1g |
$103 | 2021-06-09 | |
| Chemenu | CM200484-5g |
(R)-3-aminoazepan-2-one |
28957-33-7 | 97% | 5g |
$331 | 2021-06-09 | |
| AstaTech | 52018-1/G |
(R)-ALPHA-AMINO-OMEGA-CAPROLACTAM |
28957-33-7 | 97% | 1g |
$59 | 2023-09-17 | |
| AstaTech | 52018-5/G |
(R)-ALPHA-AMINO-OMEGA-CAPROLACTAM |
28957-33-7 | 97% | 5g |
$239 | 2023-09-17 | |
| AstaTech | 52018-25/G |
(R)-ALPHA-AMINO-OMEGA-CAPROLACTAM |
28957-33-7 | 97% | 25/G |
$1162 | 2022-06-02 | |
| Alichem | A449042509-5g |
(R)-3-Aminoazepan-2-one |
28957-33-7 | 97% | 5g |
$355.35 | 2023-09-02 | |
| Alichem | A449042509-25g |
(R)-3-Aminoazepan-2-one |
28957-33-7 | 97% | 25g |
$1150.38 | 2023-09-02 |
(3R)-3-aminoazepan-2-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28957-33-7)(3R)-3-aminoazepan-2-one
Order Number:A13820
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:01
Price ($):322.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:28957-33-7)(3R)-氮杂环庚烷-3-胺
Order Number:LE25860854
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
(3R)-3-aminoazepan-2-one Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
28957-33-7 ((3R)-3-aminoazepan-2-one) Related Products
- 21568-87-6((3S)-3-aminoazepan-2-one)
- 17929-90-7(3-Amino-2-azepanone)
- 134951-06-7(L-Lysine N-[3-[4-(3-aminopropylamino)butylamino]propyl]amide)
- 656823-36-8(Hexanamide, 2,6-diamino-N-(4-aminobutyl)-, (2S)-)
- 106326-33-4(Hexanamide, 2,6-diamino-N-ethyl-, (R)-)
- 392298-34-9(Pentanamide,2,5-diamino-N-[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]-, (2R)-)
- 392298-33-8(Hexanamide,2,6-diamino-N-[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]-, (2R)-)
- 671-42-1(3-Aminoazepan-2-one)
- 60654-08-2(Hexanamide, 2,6-diamino-N-dodecyl-, (S)-)
- 60209-20-3(Lycetamine)
